Cas no 859125-43-2 (7,8-dihydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one)

7,8-Dihydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one is a synthetic chromenone derivative with a phenylpiperazine moiety, exhibiting potential pharmacological activity due to its structural features. The compound combines a coumarin core with a substituted piperazine group, enhancing its binding affinity to biological targets. Its 7,8-dihydroxy configuration may contribute to antioxidant properties, while the phenylpiperazine extension could influence receptor interactions, particularly in neurological or cardiovascular systems. This molecule is of interest in medicinal chemistry research for its modulatory effects on enzyme or receptor pathways. Its well-defined structure allows for precise derivatization, making it a valuable intermediate in drug discovery and biochemical studies.
7,8-dihydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one structure
859125-43-2 structure
Product Name:7,8-dihydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one
CAS No:859125-43-2
MF:C20H20N2O4
MW:352.383805274963
CID:5420332
Update Time:2025-11-02

7,8-dihydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-2-oxo-4-[(4-phenylpiperazin-1-ium-1-yl)methyl]chromen-8-olate
    • 7,8-dihydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one
    • Inchi: 1S/C20H20N2O4/c23-17-7-6-16-14(12-18(24)26-20(16)19(17)25)13-21-8-10-22(11-9-21)15-4-2-1-3-5-15/h1-7,12,23,25H,8-11,13H2
    • InChI Key: CELBURDFNXLJDX-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=C(O)C(O)=CC=C2C(CN2CCN(C3=CC=CC=C3)CC2)=C1

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3385-2531-2μmol
7,8-dihydroxy-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one
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$57.0 2023-09-11
Life Chemicals
F3385-2531-5μmol
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F3385-2531-1mg
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$54.0 2023-09-11
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F3385-2531-2mg
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F3385-2531-3mg
7,8-dihydroxy-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one
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F3385-2531-4mg
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F3385-2531-5mg
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